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Compound of Interest

Compound Name: Atrol

Cat. No.: B14120838 Get Quote

An initial review of scientific and medical literature reveals that the term "Atrol" is used in

several distinct contexts. To provide an accurate and in-depth technical guide as requested, it is

crucial to first identify the specific subject of interest. Below is a summary of the different

meanings associated with "Atrol" found in existing literature.

Atrol as a Brand Name for Cetirizine
Dihydrochloride
"Atrol" is a brand name for a medication containing cetirizine dihydrochloride, a second-

generation antihistamine.[1][2] It is primarily used to alleviate symptoms associated with allergic

conditions.

Mechanism of Action: Cetirizine is a potent and selective antagonist of the peripheral histamine

H1 receptor.[2] It works by blocking the action of histamine, a substance in the body that

causes allergic symptoms.[1][3] This inhibition occurs during the early phase of a histamine-

mediated allergic reaction. Additionally, it has been shown to reduce the migration of

inflammatory cells and the release of mediators associated with the late stages of an allergic

response.[2]

Pharmacokinetics: After administration of a 10 mg dose, cetirizine reaches a peak plasma

concentration of approximately 257 mcg/L within one hour in adults.[2] Food does not

significantly affect the extent of absorption but may slightly delay the rate at which it is

absorbed.[2]
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Therapeutic Uses:

Alleviation of symptoms for seasonal and perennial allergic rhinitis.[2]

Treatment of chronic idiopathic urticaria (hives).[2][3]

Management of allergen-induced asthma.[2]

"Atro" as an Abbreviation for Drosophila Atrophin
In the field of developmental biology and genetics, "Atro" is used as an abbreviation for

Atrophin, a transcriptional corepressor in Drosophila (fruit flies).[4] Mutations in the human

homolog, Atrophin1, are linked to the neurodegenerative disease dentatorubral-pallidoluysian

atrophy (DRPLA).[4]

Core Function: Drosophila Atrophin (Atro) plays a critical role in development, and its mutation

can lead to neurodegeneration, segmentation, and patterning defects.[4] It functions as a

transcriptional corepressor, regulating the expression of numerous genes.[4]

Signaling Pathway Involvement: Research has shown that Atro is a significant regulator of key

developmental signaling pathways, including:

Dpp (Decapentaplegic) signaling: Atro regulates this pathway, in part by controlling the

expression of the gene thickveins.[4]

Notch signaling: Atro modulates Notch signaling, partially through the regulation of the gene

fringe.[4]

A genomic analysis using ChIP-seq identified approximately 1300 potential direct targets of

Atro, including components of these critical pathways.[4] Furthermore, Atro interacts with the

GAGA Factor, Trithorax-like (Trl), to moderate the transcription of developmental genes.[4]

Below is a simplified representation of Atro's role in modulating developmental pathways.
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Caption: Interaction of Atro/Trl complex with Dpp and Notch signaling pathways.

"atROL" as an Abbreviation for All-trans-retinol
In biochemistry, particularly in studies related to vision and vitamin A metabolism, "atROL" is

the standard abbreviation for all-trans-retinol.

Biochemical Reaction: All-trans-retinol is a key component of the retinoid cycle. It is formed

from all-trans-retinal (atRAL) through a reduction reaction. This conversion is catalyzed by

enzymes such as short-chain dehydrogenase/reductase 3, using NADPH as a cofactor.[5]

The reaction can be summarized as: atRAL + NADPH + H+ ⇌ atROL + NADP+[5][6]

This process is essential for regenerating the chromophore of visual pigments, allowing for

sustained vision, especially in bright light conditions (daylight vision).[6]

A diagram of this biochemical conversion is provided below.
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Caption: Enzymatic reduction of all-trans-retinal (atRAL) to all-trans-retinol (atROL).

Other Contexts
Atrolar: A brand name for a tablet containing Atorvastatin, a statin medication used to lower

high blood cholesterol and triglycerides.[7]

Atrol Pharmaceuticals Pvt. Ltd.: An integrated pharmaceutical company based in India.[8]

Given the distinct nature of these topics, a single, cohesive technical guide is not feasible.

Please specify which "Atrol" is the intended subject for the in-depth literature review:

Cetirizine (Antihistamine)

Drosophila Atrophin (Transcriptional Corepressor)

All-trans-retinol (Biochemical Compound)

Atorvastatin (Cholesterol Medication)

Upon clarification, a detailed report with quantitative data tables, experimental protocols, and

relevant visualizations will be developed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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